Cas no 81570-50-5 (Guanosine 5'-O-(1-thiotriphosphate) lithium salt -)

Guanosine 5'-O-(1-thiotriphosphate) lithium salt (GTPγS-Li) is a non-hydrolyzable analog of GTP, widely used in biochemical and pharmacological research to study G-protein-coupled receptor (GPCR) signaling pathways. The thiotriphosphate substitution at the gamma position renders it resistant to hydrolysis by GTPases, ensuring sustained activation of G-proteins. The lithium salt form enhances solubility and stability, making it suitable for in vitro assays. This compound is particularly valuable for investigating nucleotide-dependent processes, such as receptor binding, enzyme regulation, and signal transduction. Its high purity and consistent performance make it a reliable tool for mechanistic studies in cell biology and molecular pharmacology.
Guanosine 5'-O-(1-thiotriphosphate) lithium salt - structure
81570-50-5 structure
Product Name:Guanosine 5'-O-(1-thiotriphosphate) lithium salt -
CAS No:81570-50-5
MF:C10H16N5O13P3S
MW:539.246023178101
CID:4669819
PubChem ID:135546663
Update Time:2025-06-08

Guanosine 5'-O-(1-thiotriphosphate) lithium salt - Chemical and Physical Properties

Names and Identifiers

    • guanosine-5’-o-(1-thiotriphosphate),rpisomer(rp-gtp-@-s),sodiumsalt
    • GUANOSINE-5'-O-(1-THIOTRIPHOSPHATE), RP-ISOMER SODIUM SALT
    • GUANOSINE-5'-O-(1-THIOTRIPHOSPHATE), SP-ISOMER SODIUM SALT
    • SP-GTP-ALPHA-S SODIUM SALT
    • RP-GTP-ALPHA-S SODIUM SALT
    • Guanosine-5''-O-(1-thiotriphosphoric acid), Rp-isomer
    • Guanosine, 5'-P''-ester with [P''(R)]-thiotriphosphoric acid
    • Guanosine 5'-O-(1-thiotriphosphate) lithium salt - 100mM aqueous solution
    • Guanosine 5'-O-(1-thiotriphosphate) lithium salt -
    • Inchi： 1S/C10H16N5O13P3S/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(17)5(16)3(26-9)1-25-31(24,32)28-30(22,23)27-29(19,20)21/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,24,32)(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-,31-/m1/s1
    • InChI Key： YRUWXBKVSXSSGS-KIOICMOXSA-N
    • SMILES： O[C@@H]1[C@@H]([C@@H](CO[P@](S)(=O)OP(O)(=O)OP(O)(O)=O)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 538.96781775g/mol
  • Monoisotopic Mass: 538.96781775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 932
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4
  • Topological Polar Surface Area: 310Ų

Experimental Properties

  • Density: 2.68±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.42 g/l) (25 º C),

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